Cas no 2248172-65-6 ((2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine)

• Product Name: (2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine
• CAS No: 2248172-65-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6574670
• PubChem ID: 137938999
• Update Time: 2025-06-21

(2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6506857
• (2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine
• 2248172-65-6

• Inchi： 1S/C12H19NO2/c1-9(8-13)7-10-5-4-6-11(14-2)12(10)15-3/h4-6,9H,7-8,13H2,1-3H3/t9-/m0/s1
• InChI Key： RTGJFYOUFFMKQM-VIFPVBQESA-N
• SMILES： O(C)C1C(=CC=CC=1C[C@H](C)CN)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on (2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine

Exploring the Properties and Applications of (2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine (CAS No 2248172-65-6)

The compound (2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine (CAS No 2248172-65-6) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amines, specifically a secondary amine, and its structure features a chiral center at the second carbon atom, making it an optically active compound. The presence of the dimethoxyphenyl group attached to the third carbon introduces unique electronic and steric properties, which play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the importance of (2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine in the field of medicinal chemistry. Researchers have demonstrated that this compound exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The dimethoxy substitution on the phenyl ring is particularly significant, as it enhances the molecule's ability to scavenge free radicals.

In addition to its antioxidant activity, this compound has shown promise as a neuroprotective agent. Preclinical studies suggest that it may help mitigate neuronal damage caused by ischemia and neurotoxicity. The stereochemistry at the second carbon atom (the S configuration) is critical for its biological activity, as it determines the molecule's interaction with target proteins and enzymes.

The synthesis of (2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine involves a multi-step process that typically starts with the preparation of the corresponding phenol derivative. The introduction of methoxy groups via nucleophilic aromatic substitution or other suitable methods is followed by alkylation or acylation steps to introduce the amine functionality. The stereochemistry at the chiral center is carefully controlled during these steps to ensure high enantiomeric purity.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide insights into its molecular structure, purity, and stability under different conditions.

One of the most exciting developments involving this compound is its potential application in drug delivery systems. Researchers are exploring its use as a carrier for hydrophobic drugs due to its amphiphilic nature. The ability to form micelles or nanoparticles with this compound could enhance drug solubility and bioavailability.

Moreover, recent advancements in computational chemistry have enabled researchers to model the interactions of (2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine with various biological targets at an atomic level. These simulations provide valuable insights into its mechanism of action and guide further optimization for therapeutic applications.

In conclusion, (2S)-3-(2,3-Dimethoxyphenyl)-2-methylpropan-1-amine (CAS No 2248172-65-6) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and stereochemical properties make it an invaluable tool for researchers seeking innovative solutions in drug development and beyond.